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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444 Get Quote

An In-depth Technical Guide on the Physical Properties of Tris(2-methoxyethyl)borate and

Related Compounds

A Note on Chemical Identity: The common name "Tris(2-methoxyethyl)borate" can be

ambiguous. For the purposes of this technical guide, we will provide data on two distinct but

related compounds to ensure comprehensive coverage for researchers. The primary focus will

be on Tris[2-[2-(2-methoxyethoxy)ethoxy]ethyl] orthoborate (CAS Number: 30989-05-0), as it is

the subject of more extensive publicly available data. We will also present the available

physical properties for the simpler compound, Tris(2-methoxyethyl)orthoborate (CAS Number:

14983-42-7).

Core Physical Properties
The physical characteristics of these borate esters are critical for their application in various

fields, including their use as flame retardants and electrolytes in advanced battery

technologies.[1] The following tables summarize the key quantitative data for both compounds.

Tris[2-[2-(2-methoxyethoxy)ethoxy]ethyl] orthoborate
This compound is a colorless liquid known for its high thermal stability.[2]
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Property Value Unit

CAS Number 30989-05-0 -

Molecular Formula C₂₁H₄₅BO₁₂ -

Molecular Weight 500.39 g/mol

Density 1.056[1][2][3][4] g/cm³

Boiling Point 493.3[1][2][3][4] °C at 760 mmHg

Flash Point 252.1[1][2][3] °C

Refractive Index 1.435[1][2] -

Vapor Pressure 2.17 x 10⁻⁹[1][3] mmHg at 25°C

Tris(2-methoxyethyl)orthoborate
This compound is described as a colorless powder.[5]

Property Value Unit

CAS Number 14983-42-7 -

Molecular Formula C₉H₂₁BO₆ -

Molecular Weight 236.07[5][6] g/mol

Density 1.0 g/cm³

Boiling Point 123-125[7] °C at 1.5 Torr

Experimental Protocols for Property Determination
The following sections detail the standardized methodologies for determining key physical

properties cited in this guide.

Boiling Point Determination (OECD Test Guideline 103)
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The boiling point is the temperature at which a substance's vapor pressure equals the standard

atmospheric pressure (101.325 kPa).[8][9] The OECD Guideline 103 describes several

methods for this determination, applicable to liquid substances that do not undergo chemical

changes below their boiling point.[8][9]

Principle of the Method (Siwoloboff Method Example):

Sample Preparation: A small amount of the liquid sample is placed into a sample tube.

Apparatus Setup: A boiling capillary, fused at its upper end, is placed open-end-down into the

sample tube. The sample tube is then attached to a thermometer.

Heating: The entire assembly is submerged in a heating bath (e.g., a liquid paraffin bath) and

heated gradually.

Observation: As the temperature approaches the boiling point, a continuous stream of

bubbles will emerge from the lower end of the capillary.

Measurement: The heat source is removed, and the bath is allowed to cool slowly. The

boiling point is recorded as the temperature at which the stream of bubbles ceases and the

liquid begins to rise into the capillary tube.[10]

Other valid methods under this guideline include using an ebulliometer, dynamic vapor

pressure measurement, or differential scanning calorimetry (DSC).[8][11]

Density Determination (EU Method A.3 - Pycnometer)
This method is used to determine the relative density of a liquid by comparing the mass of a

specific volume of the test substance to the mass of the same volume of a reference substance

(typically water).[12] The pycnometer, a glass flask of a precisely known volume, is central to

this method.[12][13]

Principle of the Method:

Preparation: A clean, dry pycnometer of a known volume is weighed empty (m₀).[13]

Sample Filling: The pycnometer is carefully filled with the test liquid, ensuring no air bubbles

are present.
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Temperature Equilibration: The filled pycnometer is placed in a constant temperature bath

(e.g., 20°C) until it reaches thermal equilibrium.[14] The volume is adjusted precisely to the

pycnometer's calibration mark.

Weighing: The pycnometer is removed from the bath, cleaned of any external liquid, and

weighed to determine the total mass (m₁).

Calculation: The mass of the liquid is calculated (m_liquid = m₁ - m₀). The density (ρ) is then

determined using the formula ρ = m_liquid / V, where V is the known volume of the

pycnometer.

Replication: The procedure is typically repeated at least once to ensure the results are

reproducible.[14]

Visualized Experimental Workflow
The following diagram illustrates the logical flow of an experimental procedure for determining

the density of a liquid sample using the pycnometer method.
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Start: Prepare Clean, Dry Pycnometer

Weigh Empty Pycnometer (m₀)

Fill Pycnometer with Test Liquid

Equilibrate to 20°C in Water Bath

Adjust Liquid Volume to Calibration Mark

Dry Exterior and Weigh Filled Pycnometer (m₁)

Calculate Mass of Liquid
(m_liquid = m₁ - m₀)

Calculate Density
(ρ = m_liquid / V)

Record Result

Repeat for Reproducibility?

Yes

End
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Click to download full resolution via product page

Caption: Workflow for Density Determination via Pycnometer Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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